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Compound of Interest

Compound Name: MJIN228

Cat. No.: B1677217

Application Notes and Protocols: MIJN228

These application notes provide detailed protocols for the preparation of stock solutions and
working concentrations of MIN228, a selective inhibitor of the lipid-binding protein
nucleobindin-1 (NUCB1). The information is intended for researchers, scientists, and drug
development professionals utilizing MJIN228 in their experiments.

Chemical and Physical Properties

MJN228 is a small molecule inhibitor with a molecular weight of 364.40 g/mol .[1] It is a solid,

off-white to yellow in appearance.[1] Key properties of MIN228 are summarized in the table
below.
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Property Value Reference
Molecular Formula C20H20N403 [1]
Molecular Weight 364.40 g/mol [1]
CAS Number 459168-97-9 [1]
Appearance Off-white to yellow solid
Purity >98%
Solubility DMSO: 25 mg/mL (68.61 mM)

DMF: 30 mg/mL
IC50 3.3 uM for NUCB1

Experimental Protocols
Preparation of MIUN228 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of MIN228 in dimethyl
sulfoxide (DMSO).

Materials:

MJN228 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Protocol:
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o Equilibrate: Allow the MJIN228 vial to warm to room temperature before opening to prevent
condensation.

o Weigh: Accurately weigh the desired amount of MJN228 powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of 10 mM stock solution, you will need 3.64 mg of
MJN228.

o Calculate Solvent Volume: Use the following formula to calculate the required volume of
DMSO:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

e Dissolve: Add the calculated volume of DMSO to the MJIN228 powder. Vortex thoroughly to
dissolve the compound. If needed, use an ultrasonic bath and gentle warming to aid
dissolution.

» Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes.

o Store: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).

Preparation of MIJN228 Stock Solutions in DMSO

Desired Stock Mass of MIN228 Mass of MIN228 Mass of MIN228
Concentration for 1 mL for 5 mL for 10 mL

1mM 0.364 mg 1.82 mg 3.64 mg

5 mM 1.82 mg 9.11 mg 18.22 mg

10 mM 3.64 mg 18.22 mg 36.44 mg

Preparation of MIN228 Working Concentrations

This protocol describes the dilution of the 10 mM MJN228 stock solution to a final working
concentration in cell culture medium.
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Materials:

10 mM MJN228 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated pipette and sterile tips
Protocol:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM MJN228 stock solution at room
temperature.

o Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your experimental volume. Use the formula: C1V1 = C2V2

[¢]

C1 = Concentration of stock solution (10 mM)

[e]

V1 = Volume of stock solution to add

[e]

C2 = Desired final concentration (e.g., 10 uM)

V2 = Final volume of cell culture medium

o

e Dilute: Add the calculated volume of the MIN228 stock solution to the cell culture medium.
For example, to prepare 1 mL of a 10 uM working solution, add 1 yL of the 10 mM stock
solution to 999 L of cell culture medium.

e Mix: Gently mix the working solution by pipetting up and down or by gentle swirling.

o Treat Cells: Immediately add the prepared working solution to your cells. Ensure that the
final concentration of DMSO in the culture medium is not cytotoxic (typically < 0.1%).

Recommended Working Concentrations
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The optimal working concentration of MIN228 may vary depending on the cell type and
experimental conditions. It is recommended to perform a dose-response experiment to
determine the optimal concentration for your specific application.

Cell Line Concentration Application Reference

Prevention of probe

Neuro2a 10 uM o
binding to NUCB1
Reduction in lipid

Neuro2a 25 uM probe enrichment of
NUCB1

A549 10 uM Western Blot Analysis

Visualized Protocols and Pathways
Experimental Workflow

The following diagram illustrates the workflow for preparing MJIN228 stock and working
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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